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Compound of Interest

Compound Name: 6-Benzyloxy-2-benzoxazolinone

Cat. No.: B133755 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
6-Benzyloxy-2-benzoxazolinone is a versatile heterocyclic compound that has garnered

significant interest in medicinal chemistry and pharmaceutical development. Its unique

chemical structure, featuring a benzoxazolinone core with a benzyloxy substituent, makes it an

important intermediate in the synthesis of a wide array of biologically active molecules.[1] The

benzoxazolinone scaffold itself is recognized as a "privileged structure" in medicinal chemistry,

known for its ability to interact with various biological targets.[2][3] This technical guide provides

a comprehensive overview of 6-benzyloxy-2-benzoxazolinone, including its synthesis,

chemical properties, and its role as a key building block in the development of novel

therapeutics, particularly those targeting neurological disorders.[1]

Physicochemical Properties
A clear understanding of the physicochemical properties of 6-benzyloxy-2-benzoxazolinone is

crucial for its application in organic synthesis. These properties influence its reactivity, solubility,

and handling.
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Property Value Reference

Molecular Formula C₁₄H₁₁NO₃ [1]

Molecular Weight 241.24 g/mol [1]

CAS Number 158822-84-5 [1]

Appearance Off-white amorphous powder [1]

Melting Point 179-188 °C [1]

Purity ≥ 98% (HPLC) [1]

Storage Conditions 0-8°C [1]

Synthesis of 6-Benzyloxy-2-benzoxazolinone
The synthesis of the 2-benzoxazolinone core can be achieved through various methods, often

involving the cyclization of ortho-substituted aminophenols.[4][5] A common strategy involves

the reaction of an appropriately substituted o-aminophenol with a carbonylating agent. While

specific, detailed protocols for the direct synthesis of 6-benzyloxy-2-benzoxazolinone are not

readily available in the public domain, a general synthetic approach can be inferred from

established methods for analogous compounds.

A plausible synthetic workflow for 6-benzyloxy-2-benzoxazolinone is depicted below. This

process would likely start from a commercially available precursor, which is then subjected to a

series of reactions to introduce the necessary functional groups, followed by a final cyclization

step to form the benzoxazolinone ring.
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Synthetic Workflow for 6-Benzyloxy-2-benzoxazolinone
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Reagents

Intramolecular Cyclization
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6-Benzyloxy-2-benzoxazolinone

Final Product

Click to download full resolution via product page

Caption: A generalized synthetic workflow for 6-benzyloxy-2-benzoxazolinone.

Role as a Synthetic Building Block
The true value of 6-benzyloxy-2-benzoxazolinone lies in its utility as a versatile synthetic

intermediate.[1] The benzoxazolinone core offers multiple sites for chemical modification,

allowing for the introduction of diverse functional groups and the construction of complex

molecular architectures.

Key Reactions and Transformations:
N-Alkylation/N-Arylation: The nitrogen atom of the benzoxazolinone ring can be readily

alkylated or arylated to introduce various substituents. This is a common strategy to

modulate the biological activity of the resulting compounds.
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Aromatic Substitution: The benzene ring of the benzoxazolinone scaffold can undergo

electrophilic aromatic substitution reactions, allowing for the introduction of functional groups

at specific positions.

Debenzylation: The benzyloxy group can be cleaved under standard hydrogenolysis

conditions to reveal a hydroxyl group. This phenolic hydroxyl group can then be further

functionalized, for instance, through etherification or esterification, to generate a library of

derivatives.

The following diagram illustrates the key reactive sites on the 6-benzyloxy-2-
benzoxazolinone molecule and the potential transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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